Cas no 913000-28-9 (Methyl 5-isopropyl-2,4-dimethoxybenzoate)

Methyl 5-isopropyl-2,4-dimethoxybenzoate structure
913000-28-9 structure
Product Name:Methyl 5-isopropyl-2,4-dimethoxybenzoate
CAS No:913000-28-9
MF:C13H18O4
MW:238.279624462128
CID:2109544
Update Time:2023-08-04

Methyl 5-isopropyl-2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-isopropyl-2,4-dimethoxybenzoate
    • KLQTYJRDFLWEJT-UHFFFAOYSA-N
    • 5-isopropyl-2,4-dimethoxy-benzoic acid methyl ester
    • Methyl 5-isopropyl-2,4-dimethoxybenzoate
    • Inchi: 1S/C13H18O4/c1-8(2)9-6-10(13(14)17-5)12(16-4)7-11(9)15-3/h6-8H,1-5H3
    • InChI Key: KLQTYJRDFLWEJT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C(=O)OC)=CC=1C(C)C)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Topological Polar Surface Area: 44.8
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